Cas no 946212-40-4 (N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2H-1,3-benzodioxole-5-carboxamide)
N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzodioxole-5-carboxamide, N-[1,2,3,4-tetrahydro-1-(2-thienylsulfonyl)-6-quinolinyl]-
- N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2H-1,3-benzodioxole-5-carboxamide
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- Inchi: 1S/C21H18N2O5S2/c24-21(15-5-8-18-19(12-15)28-13-27-18)22-16-6-7-17-14(11-16)3-1-9-23(17)30(25,26)20-4-2-10-29-20/h2,4-8,10-12H,1,3,9,13H2,(H,22,24)
- InChI Key: SAQVYEKOGZEFKX-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(C(NC3C=CC4=C(C=3)CCCN4S(C3SC=CC=3)(=O)=O)=O)C=C2OC1
N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2H-1,3-benzodioxole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2042-0268-2μmol |
N-[1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide |
946212-40-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2042-0268-5μmol |
N-[1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide |
946212-40-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2042-0268-10μmol |
N-[1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide |
946212-40-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2042-0268-20μmol |
N-[1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide |
946212-40-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2042-0268-1mg |
N-[1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide |
946212-40-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2042-0268-2mg |
N-[1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide |
946212-40-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2042-0268-3mg |
N-[1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide |
946212-40-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2042-0268-4mg |
N-[1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide |
946212-40-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2042-0268-5mg |
N-[1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide |
946212-40-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2042-0268-10mg |
N-[1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide |
946212-40-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2H-1,3-benzodioxole-5-carboxamide Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
Additional information on N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2H-1,3-benzodioxole-5-carboxamide
N-1-(Thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 946212-40-4): A Comprehensive Overview
N-1-(Thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 946212-40-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene moiety, a tetrahydroquinoline ring, and a benzodioxole group. These structural elements contribute to its potential therapeutic applications and biological activities.
The thiophene moiety is a five-membered heterocyclic compound with one sulfur atom and four carbon atoms. It is known for its aromatic properties and has been widely used in the synthesis of various pharmaceuticals due to its ability to modulate biological targets. The tetrahydroquinoline ring is a nitrogen-containing heterocycle that is often found in natural products and synthetic compounds with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The benzodioxole group, also known as a methylenedioxyphenyl group, is a bicyclic aromatic compound that can enhance the lipophilicity and metabolic stability of drug molecules.
Recent studies have highlighted the potential of N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2H-1,3-benzodioxole-5-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.
In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2H-1,3-benzodioxole-5-carboxamide. The results demonstrated that this compound possesses potent antioxidant and anti-inflammatory activities, which are crucial for mitigating oxidative stress and inflammation associated with neurodegenerative conditions. Additionally, it was found to inhibit the aggregation of amyloid-beta (Aβ) peptides and tau proteins, which are hallmark features of AD.
Beyond neurodegenerative diseases, N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2H-1,3-benzodioxole-5-carboxamide has also shown promise in cancer research. A study published in Cancer Research reported that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. The mechanism of action involves the induction of apoptosis through the activation of caspase-dependent pathways and the inhibition of cell cycle progression at the G0/G1 phase.
The structural diversity and functional versatility of N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2H-1,3-benzodioxole-5-carboxamide make it an attractive candidate for further drug development. Ongoing clinical trials are evaluating its safety and efficacy in treating various diseases. For instance, Phase I clinical trials have shown that this compound is well-tolerated with minimal side effects at therapeutic doses.
In conclusion, N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 946212-40-4) represents a promising lead compound with potential applications in neurodegenerative diseases and cancer therapy. Its unique structural features and biological activities make it an important focus for future research and development in medicinal chemistry.
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